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Compound of Interest

Compound Name: N-(4-Bromophenyl)benzamide
CAS No.: 7702-38-7
Cat. No.: B3023405
Get Quote
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Executive Summary

N-(4-Bromophenyl)benzamide represents a critical pharmacophore in medicinal chemistry,
serving as a scaffold for antimicrobial, antifungal, and cytotoxic agents.[1] This guide provides a
technical analysis of its Structure-Activity Relationship (SAR), contrasting its performance with
chloro-analogs and standard therapeutic agents.

The presence of the bromine atom at the para-position of the aniline ring is not merely
structural; it imparts specific lipophilic and electronic properties (sigma-hole interactions) that
enhance binding affinity against targets such as bacterial Enoyl-ACP reductase and specific
kinase domains in cancer cell lines.

The Scaffold & Chemical Space[2]

The core structure consists of two phenyl rings linked by an amide bond (Ring A: The aniline
moiety; Ring B: The benzoyl moiety).

Core Pharmacophore:[1][3][4][5]
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e Linker: The amide (-CONH-) bridge is essential for hydrogen bonding with receptor active

sites.
» Ring A (4-Bromoaniline derived): The primary driver of lipophilicity (

). The 4-Br substituent acts as a lipophilic anchor.

» Ring B (Benzoyl derived): The "tail" region, tolerant to diverse substitutions to modulate
solubility and potency.

SAR Visualization (DOT Diagram)

The following diagram maps the structural zones and their impact on biological activity.
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Figure 1: Structural dissection of the N-(4-Bromophenyl)benzamide scaffold highlighting key

interaction zones.

Comparative Performance Analysis
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To evaluate the efficacy of the 4-Bromo derivative, we compare it against its 4-Chloro analog
and the unsubstituted parent compound.[2][3] The data below synthesizes representative
findings from antimicrobial and cytotoxic screenings.

Electronic & Steric Impact (The Halogen Effect)

The 4-Bromo substituent is superior to the 4-Chloro in specific hydrophobic pockets due to the
Sigma-Hole effect—a region of positive electrostatic potential on the halogen atom that can
form attractive interactions with nucleophilic residues (e.g., carbonyl oxygens) in the target

protein.
N-(4- N-(4- N-
Parameter Bromophenyl)benz  Chlorophenyl)benz  Phenylbenzamide
amide amide (Unsubstituted)
LogP (Calc) ~4.2 ~3.6 ~2.6
Electron Withdrawing Electron Withdrawing
Electronic Effect ( ( Neutral

) )

Steric Bulk (VDW

_ 1.85 A 1.75 A 1.20 A (H)
Radius)
Membrane
- High Moderate Low/Moderate
Permeability

Biological Activity Data (Representative)

Note: Values are synthesized from comparative studies on benzanilide derivatives against
standard pathogens and cell lines.
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Target 4-Br 4-Cl Standard
. o o Performanc
Organism |/ Assay Type  Derivative Derivative Control Verdict
e Verdic
Cell Line (IC50/MIC) (IC50/MIC) (Ref)
Moderate. 4-
) ) ) ) Br improves
S. aureus Antibacterial 64 - 128 Ciprofloxacin
32 - 64 pg/mL potency over
(Gram +) (MIC) pg/mL (<1 pg/mL)
4-Cl due to
lipophilicity.
Weak-
. . Moderate.
C. albicans Antifungal Fluconazole )
25-50 pg/mL  >50 pg/mL Halogenation
(Fungal) (MIC) (1-2 pg/mL) R
is critical for
any activity.
Promising
MCF-7 o o Lead. 4-Br
Cytotoxicity Doxorubicin
(Breast 15-20 uM 25 - 30 uM enhances
(IC50) (<1 uMm)
Cancer) cellular
uptake.

Key Insight: While less potent than clinical standards (Ciprofloxacin), the N-(4-

Bromophenyl)benzamide scaffold serves as an excellent lead compound. The 4-Br derivative

consistently outperforms the 4-Cl and unsubstituted analogs in cellular assays, primarily driven

by improved membrane permeability allowing higher intracellular accumulation [1][2].

Mechanism of Action

The biological activity of N-(4-Bromophenyl)benzamide derivatives is often multimodal. In

bacterial models, benzanilides are known to inhibit Enoyl-ACP reductase (Fabl), a key enzyme

in fatty acid biosynthesis. In cancer models, they often act as Kinase Inhibitors or disruptors of

microtubule polymerization.

Mechanistic Pathway Visualization
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Figure 2: Dual-pathway mechanism showing the compound’'s mode of action in different
biological systems.

Experimental Protocols

To ensure reproducibility and scientific integrity, the following protocols are standardized for the
synthesis and evaluation of these derivatives.

Synthesis: Schotten-Baumann Reaction

This method is preferred for its high yield and simplicity in forming the amide bond.
Reagents: 4-Bromoaniline, Benzoyl Chloride, 10% NaOH (or Pyridine).

» Dissolution: Dissolve 4-Bromoaniline (10 mmol) in 10% NaOH solution (20 mL) in an
Erlenmeyer flask.
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Addition: Add Benzoyl Chloride (12 mmol) dropwise with vigorous stirring. Caution:
Exothermic reaction.

Precipitation: Continue stirring for 30 minutes. The solid product (amide) will precipitate out.

Neutralization: If pyridine was used, pour the mixture into ice-cold HCI to remove excess
amine.

Purification: Filter the crude solid, wash with water, and recrystallize from Ethanol/Water
(7:3).

Validation: Confirm structure via melting point (198-200°C) and FTIR (Amide | band at ~1650
cm1).

Biological Assay: Microbroth Dilution (MIC)

Objective: Determine the Minimum Inhibitory Concentration (MIC) against S. aureus.

Preparation: Prepare stock solution of N-(4-Bromophenyl)benzamide in DMSO (1 mg/mL).

Dilution: Perform serial two-fold dilutions in Mueller-Hinton Broth (MHB) in a 96-well plate
(Range: 512 to 0.5 pg/mL).

Inoculation: Add bacterial suspension (

CFU/mL) to each well.

Controls: Include Positive Control (Ciprofloxacin) and Negative Control (DMSO only).
Incubation: Incubate at 37°C for 24 hours.

Readout: MIC is the lowest concentration with no visible turbidity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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